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Compound of Interest

Compound Name: Fosravuconazole

Cat. No.: B1673580

In the landscape of antifungal drug development, a clear understanding of a compound's in
vitro efficacy is paramount for guiding preclinical and clinical research. This guide provides a
detailed, objective comparison of the in vitro activity of Fosravuconazole, a prodrug of
Ravuconazole, and Voriconazole, two prominent triazole antifungal agents. The comparative
data presented is derived from various studies employing standardized susceptibility testing
methods.

Mechanism of Action: A Shared Pathwa

Both Fosravuconazole (active form Ravuconazole) and Voriconazole belong to the azole class
of antifungal agents.[1] Their primary mechanism of action involves the inhibition of the fungal
cytochrome P450 enzyme, lanosterol 14-alpha-demethylase.[1][2][3] This enzyme is critical in
the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] By
disrupting ergosterol synthesis, these agents compromise the integrity and function of the
fungal cell membrane, leading to the inhibition of fungal growth and, ultimately, cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-voriconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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